Cas no 2035004-70-5 (3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile)

• Product Name: 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile
• CAS No: 2035004-70-5
• MF: C₂₀H₂₀N₄O₃
• MW: 364.397804260254
• CID: 5360205
• Update Time: 2025-07-15

3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-((1-(3-(4-methoxyphenyl)acryloyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-[(E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile

• Inchi： 1S/C20H20N4O3/c1-26-16-7-4-15(5-8-16)6-9-19(25)24-12-2-3-17(14-24)27-20-18(13-21)22-10-11-23-20/h4-11,17H,2-3,12,14H2,1H3/b9-6+
• InChI Key： GXRVCMRUYGQMQE-RMKNXTFCSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CN(C(/C=C/C2C=CC(=CC=2)OC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 565
• XLogP3: 2.2
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile

Introduction to 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile and Its CAS No. 2035004-70-5

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic interventions. Among these, the compound identified by the CAS number 2035004-70-5 and named as 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile stands out due to its unique structural features and promising biological activities. This introduction delves into the compound's chemical properties, its potential applications, and how it aligns with the latest research findings in the field of medicinal chemistry.

The molecular structure of 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile is characterized by a pyrazine core substituted with a nitrile group at the 2-position and an oxy-piperidine moiety linked to a (4-methoxyphenyl)prop-2-enoyl group. This intricate arrangement not only contributes to its distinct chemical identity but also suggests a rich array of possible interactions with biological targets. The presence of the piperidine ring is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, often contributing to favorable pharmacokinetic properties such as solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. The pyrazine scaffold, in particular, has garnered significant attention due to its ability to engage with a wide range of biological targets, including enzymes and receptors. The nitrile group at the 2-position of the pyrazine ring not only enhances the compound's lipophilicity but also introduces a site for potential chemical modifications, allowing for the design of derivatives with tailored biological activities.

The (4-methoxyphenyl)prop-2-enoyl group adds another layer of complexity to the molecule, providing a hydrophobic surface that can interact favorably with lipid-rich environments such as cell membranes. This feature is particularly relevant in drug design, as it can influence both the compound's absorption and distribution within the body. Additionally, the methoxy group on the phenyl ring introduces a polar moiety that can enhance water solubility, making it easier for the compound to be absorbed and transported in biological systems.

One of the most exciting aspects of this compound is its potential in therapeutic applications. Current research indicates that molecules containing the piperidine scaffold often exhibit inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, piperidine-based compounds have shown promise in targeting enzymes such as kinases, which are frequently dysregulated in cancer and inflammatory diseases. The combination of these structural features suggests that 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile could be a potent inhibitor of such enzymes.

The nitrile group at the 2-position of the pyrazine ring also opens up possibilities for further derivatization, allowing researchers to fine-tune the compound's biological activity. Nitrile-containing compounds are known for their versatility in drug design, often serving as intermediates in the synthesis of more complex molecules. By modifying this group, scientists can explore different pharmacological profiles, potentially identifying derivatives with enhanced efficacy or reduced side effects.

In line with current trends in medicinal chemistry, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structural features of 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile, particularly its piperidine and pyrazine moieties, make it an excellent candidate for this purpose. PPIs are involved in numerous cellular processes and are often considered challenging targets for drug development due to their large binding surfaces and lack of well-defined binding pockets. However, small molecules like this one have shown promise in disrupting these interactions by binding to specific regions within the protein interfaces.

The (4-methoxyphenyl)prop-2-enoyl group further enhances the compound's potential as a PPI modulator by providing a rigid structure that can fit into narrow binding pockets within proteins. This rigidity is crucial for maintaining stable interactions with target proteins, ensuring prolonged binding and effective modulation of their activity. Additionally, the methoxy group on the phenyl ring can engage in hydrogen bonding or other polar interactions with residues on the protein surface, further stabilizing the binding complex.

Emerging research also highlights the importance of understanding how molecular properties such as solubility, permeability, and metabolic stability influence drug efficacy. The combination of lipophilic and hydrophilic groups in 3-({1-[(2E)-3-(4-methoxyphenyl)prop-2-enoyl]piperidin-3-yl}oxy)pyrazine-2-carbonitrile suggests that it may possess favorable pharmacokinetic properties. The piperidine ring and (4-methoxyphenyl)prop-2-enoyl group contribute to lipophilicity, while the pyrazine core and nitrile group enhance hydrophilicity. This balance is essential for ensuring adequate absorption from the gastrointestinal tract or through other routes of administration.

The compound's solubility profile is particularly relevant when considering its potential use in formulations designed for oral administration or intravenous injection. High solubility improves bioavailability by facilitating dissolution and absorption into systemic circulation. Furthermore, metabolic stability is crucial for preventing rapid degradation into inactive metabolites before reaching target tissues. Preliminary studies suggest that modifications to certain parts of this molecule could enhance its metabolic stability while maintaining or even improving its biological activity.

In conclusion, 3-( { 1 - [ ( 2 E ) - 3 - ( 4 - meth oxy phen y l ) prop - 2 - en o y l ] p i p e r i d i n - 3 - y l } o x y ) p y r az i n e - 2 - c ar b o n i t r i l e , identified by CAS number2035004–70–5, represents an exciting opportunity for further research and development in medicinal chemistry. Its unique structural features make it a promising candidate for modulating disease-related pathways through interactions with enzymes and receptors such as kinases involved cancer treatment inflammatory diseases . Additionally , its potential modulation PPIs , along favorable pharmacokinetic properties , positions it among leading candidates emerging therapeutics . Continued exploration derivatives , including exploring modifications functional groups , will likely uncover additional applications this versatile molecule . As field advances discovery innovative compounds like continues grow ,< strong >2035004–70–5 strong >holds significant promise contributing future advances healthcare . p >